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Compound of Interest

N-(6-amino-2-pyridinyl)-2,2-
Compound Name:
dimethylpropanamide

Cat. No.: B111670

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for N-(6-
aminopyridin-2-yl)pivalamide, a compound of interest in pharmaceutical research and
development. The information is compiled from available safety data sheets to ensure safe
handling, storage, and use in a laboratory setting.

Chemical Identification

Identifier Value

Chemical Name N-(6-aminopyridin-2-yl)pivalamide
CAS Number 132784-74-8[1]

Molecular Formula C10H15N30

Molecular Weight 193.25 g/mol

Hazard Identification

This substance is classified as hazardous. The following table summarizes its GHS
classifications.
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Hazard Class

Category Hazard Statement

Acute Toxicity, Oral

3 H301: Toxic if swallowed.[2]

H311: Toxic in contact with

Acute Toxicity, Dermal 3 )

skin.[2]

H314: Causes severe skin
Skin Corrosion/Irritation 1A

burns and eye damage.[2]
Serious Eye Damage/Eye H314: Causes severe skin
Irritation burns and eye damage.[2]
Acute Aquatic Hazard 3 H402: Harmful to aquatic life.

) ) H412: Harmful to aquatic life

Chronic Aquatic Hazard 3

with long lasting effects.[2]

Signal Word: Danger[2]

Hazard Pictograms:

e Skull and crossbones

e Corrosion

Physicochemical Information

Property

Value

Physical State

Solid

Melting Point

40 - 44 °C (104 - 111 °F)

Boiling Point

208 - 209 °C (406 - 408 °F)

First-Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. Call a physician.[2]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Call a physician

immediately.[2]

Eye Contact

Rinse out with plenty of water. Immediately call

an ophthalmologist. Remove contact lenses.[2]

Ingestion

If swallowed, give water to drink (two glasses at

most). Seek medical advice immediately.[2]

Fire-Fighting Measures

Aspect

Guideline

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Combustible. Development of hazardous
combustion gases or vapors possible in the
event of a fire. Forms explosive mixtures with air

on intense heating.

Protective Equipment

Wear self-contained breathing apparatus.
Prevent skin contact by keeping a safe distance

or by wearing suitable protective clothing.

Handling and Storage
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Aspect

Guideline

Handling

Avoid generation and inhalation of dust.[2] Do
not eat, drink, or smoke when using this
product.[2] Wash skin thoroughly after handling.
[2] Wear protective gloves/protective

clothing/eye protection/face protection.[2]

Storage

Keep container tightly closed in a dry and well-
ventilated place. Keep locked up or in an area
accessible only to qualified or authorized
persons.[2] Recommended storage temperature

should be obtained from the product label.[2]

Exposure Controls and Personal Protection

Control Parameter

Recommendation

Engineering Controls

Use only under a chemical fume hood. Ensure
that eyewash stations and safety showers are

close to the workstation location.[3][4]

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[3][4] Immediately

change contaminated clothing.

Respiratory Protection

Required when dusts are generated.[2] Use a
NIOSH/MSHA or European Standard EN 149
approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[3][4]

Experimental Protocols: Safe Handling Workflow
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The following diagram illustrates a standard workflow for the safe handling of N-(6-
aminopyridin-2-yl)pivalamide in a research environment. Adherence to these steps is crucial to
minimize exposure and ensure laboratory safety.
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Safe Handling Workflow for N-(6-aminopyridin-2-yl)pivalamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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